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Introduction

Chromium(ll) bromide (CrBr2) is an inorganic compound that has garnered interest within the
scientific community due to its intriguing magnetic properties at low temperatures. As a member
of the chromium dihalide family, its magnetic behavior is influenced by a delicate interplay of
crystal structure, electron configuration, and spin-orbit coupling. Understanding these
properties is crucial for the fundamental research of magnetic materials and may hold
implications for the development of novel therapeutic or diagnostic agents where magnetic
control at the nanoscale is desired. This guide provides a comprehensive overview of the
magnetic characteristics of CrBr2, detailing its magnetic structure, ordering temperature, and
the experimental methodologies used for their determination.

Crystal Structure

Chromium(ll) bromide crystallizes in a monoclinic structure. A key feature of its crystal lattice is
the presence of a Jahn-Teller distortion of the CrBr6 octahedra. This distortion leads to the
formation of "ribbon chains" of edge-sharing octahedra that propagate along a crystallographic
axis. This quasi-one-dimensional structural motif is fundamental to understanding the
anisotropic magnetic behavior of CrBr2.

Magnetic Properties
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Recent studies have revealed that chromium(ll) bromide exhibits a complex, non-collinear
magnetic ordering at low temperatures. Below a critical temperature, the magnetic moments of
the Cr(Il) ions align in a helimagnetic structure. This is in contrast to simple ferromagnetic or
antiferromagnetic ordering, indicating competing magnetic exchange interactions.

Quantitative Magnetic Data

The following table summarizes the key quantitative magnetic properties of chromium(Il)
bromide determined from experimental studies.

Experimental

Property Value Reference
Method
Néel Temperature )
17K Neutron Scattering [1]
(T_N)
Magnetic Propagation (1, 0.40845(15), 0.5) ]
Neutron Scattering [1]
Vector at3.7K
Helical Angle 147.0° Neutron Scattering [1]
Magnetic Data not available in
Susceptibility (x) the literature.
Magnetization (M vs. Data not available in
H) the literature.

Note: While the helimagnetic structure has been characterized, comprehensive data on the
temperature-dependent magnetic susceptibility and field-dependent magnetization of CrBr2 are
not readily available in the current literature. Further experimental investigation using
techniques such as SQUID magnetometry is recommended to fully elucidate these properties.

Experimental Protocols

The characterization of the magnetic properties of chromium(ll) bromide relies on sophisticated
experimental techniques. The following sections detail the methodologies for the key
experiments cited.

Single Crystal Synthesis: Chemical Vapor Transport
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High-quality single crystals of CrBr2 are essential for detailed magnetic property
measurements. The chemical vapor transport (CVT) method is a common technique for
growing such crystals.

Protocol:

e Precursor Preparation: Stoichiometric amounts of high-purity chromium powder and bromine
are used as precursor materials.

» Ampoule Sealing: The precursors are sealed in a quartz ampoule under a high vacuum to
prevent oxidation and contamination.

o Temperature Gradient: The sealed ampoule is placed in a two-zone tube furnace. A specific
temperature gradient is established, for instance, with the source zone (containing the
precursors) at a higher temperature (e.g., 800 °C) and the growth zone at a slightly lower
temperature (e.g., 750 °C).

o Transport and Growth: The temperature gradient drives the transport of chromium bromide
species from the source zone to the growth zone, where they deposit and grow into single
crystals over a period of several days to weeks.

o Crystal Harvesting: After the growth period, the furnace is slowly cooled to room
temperature, and the single crystals are carefully harvested from the ampoule in an inert
atmosphere to prevent degradation.

Magnetic Structure Determination: Single-Crystal
Neutron Diffraction

Neutron diffraction is a powerful technique for determining the arrangement of magnetic
moments in a crystalline material.

Protocol:
o Crystal Mounting: A high-quality single crystal of CrBr2 is mounted on a goniometer.

e Instrumentation: The experiment is performed on a triple-axis spectrometer, such as the
VERITAS instrument at the High Flux Isotope Reactor (HFIR), Oak Ridge National
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Laboratory.

o Experimental Conditions: The crystal is cooled to a temperature below its magnetic ordering
temperature (e.g., 3.7 K) using a cryostat. A monochromatic neutron beam of a specific
wavelength is directed at the crystal.

o Data Collection: The intensity of the diffracted neutrons is measured as a function of the
scattering angle (26) and crystal orientation. Scans are performed through various reciprocal
lattice directions to map out the magnetic Bragg peaks.

o Data Analysis: The positions and intensities of the magnetic Bragg peaks are analyzed to
determine the magnetic propagation vector and the arrangement of the magnetic moments
(i.e., the helimagnetic structure). This often involves refinement of a model structure against
the experimental data.

Visualizations
Experimental Workflow for Magnetic Structure
Determination

The following diagram illustrates the workflow for determining the magnetic structure of CrBr2
using single-crystal neutron diffraction.
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Workflow for Magnetic Structure Determination.
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Relationship between Crystal and Magnetic Structure

The diagram below illustrates the relationship between the crystal structure of CrBr2 and its
helimagnetic ordering. The "ribbon chains" formed by the Jahn-Teller distorted CrBr6 octahedra
provide the pathway for the helical arrangement of the Cr(Il) magnetic moments.
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Crystal and Magnetic Structure Relationship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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